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Compound of Interest

Compound Name: Atrazine-15N

Cat. No.: B1339983

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling Atrazine-15N, a stable isotope-labeled version of the herbicide
Atrazine. Adherence to these procedures is critical for minimizing exposure risk and ensuring
proper disposal.

Personal Protective Equipment (PPE) and Exposure
Limits
When handling Atrazine-15N, a comprehensive approach to personal protection is necessary

to prevent contact, inhalation, and ingestion. The following table summarizes the required PPE
and established occupational exposure limits for Atrazine.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1339983?utm_src=pdf-interest
https://www.benchchem.com/product/b1339983?utm_src=pdf-body
https://www.benchchem.com/product/b1339983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protective Measure

Specifications

Exposure Limits

Hand Protection

Chemical-resistant gloves
(Nitrile gloves are
recommended).[1] Change
gloves immediately if they

become contaminated.[1]

ACGIH TLV (8-hr TWA): 5
mg/m3[1][2][3]

Eye Protection

Safety glasses with side

shields or chemical safety
goggles.[1][3][4][5]

NIOSH REL (10-hr TWA): 5
mg/m3[1][2]

Skin and Body Protection

Laboratory coat, long-sleeved
shirts, and long pants to
prevent skin contact.[1][6] For
larger spills, chemical-resistant
coveralls, apron, and foot

coverings may be necessary.

[3]

OSHA PEL: None established.
[1]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood is
crucial.[1][4] If engineering
controls are insufficient, a
NIOSH/MSHA-approved
respirator for organic vapors
should be used.[3][7]

TWA: Time-Weighted Average, ACGIH TLV: American Conference of Governmental Industrial

Hygienists Threshold Limit Value, NIOSH REL: National Institute for Occupational Safety and

Health Recommended Exposure Limit, OSHA PEL: Occupational Safety and Health

Administration Permissible Exposure Limit.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Atrazine-15N from receipt to disposal is essential for

laboratory safety.
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. Preparation and Area Designation:
Before handling, ensure a designated area, such as a chemical fume hood, is prepared.[1]
Post a sign indicating the presence of a particularly hazardous substance.[1]
Ensure that an eyewash station and safety shower are readily accessible.[4][8]
. Handling the Compound:
Always wear the appropriate PPE as outlined in the table above.
Use the smallest possible quantity of Atrazine-15N for the experiment.[1]
Avoid creating dust if handling a solid form.[8]
Keep containers tightly closed when not in use.[2][8]
. Storage:
Store Atrazine-15N in a cool, dry, and well-ventilated area.[2][6]
Keep it in its original, tightly sealed container.[6]
Store away from strong acids, bases, and oxidizing agents.[1][2]
Do not store near food, feed, or water supplies.[3][6]
. Spill and Accident Procedures:

Small Spills (<2 kg): If the spill is a dry powder, carefully sweep it up to avoid creating dust
and place it in a labeled container for disposal.[1] If it's a liquid, cover it with an absorbent
material and place that into a container.[1]

Large Spills (>2 kg): Evacuate the immediate area.[1] If the spill is in a chemical fume hood,
contact the Environmental Health and Safety (EHS) department.[1] If a large spill occurs
outside of a fume hood, call emergency services.[1]

In Case of Exposure:
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[e]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes and remove contaminated clothing.[2][6]

[e]

Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[2]

[e]

Inhalation: Move the person to fresh air.[1][2]

o

Ingestion: Rinse the mouth with water.[1]

[¢]

In all cases of significant exposure, seek immediate medical attention.[1][2]

Disposal Plan

Proper disposal of Atrazine-15N and associated waste is crucial to prevent environmental
contamination.

e Unused Product: Wastes resulting from the use of this product may be disposed of on-site or
at an approved waste disposal facility.[5][9] One recommended method for atrazine is to
react it with a 10% aqueous sodium hydroxide solution to achieve a pH greater than 14,
which hydrolyzes the compound.[10]

o Contaminated Materials: Dispose of contaminated lab supplies (e.qg., gloves, absorbent
materials) as hazardous waste in sealed and properly labeled containers.

o Empty Containers: Do not reuse empty containers.[3] Triple rinse containers with an
appropriate solvent, and dispose of the rinsate as hazardous waste. Puncture and dispose of
the container according to institutional and local regulations.[11]

o Consult your institution's EHS department and local regulations for specific disposal
guidelines.[12][13]

Workflow for Safe Handling and Disposal of
Atrazine-15N
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Safe Handling and Disposal Workflow for Atrazine-15N

Designate Area &
Post Signage

Gather Required PPE |
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Labeled Containers
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Disposal Protocol Procedures Pl (RIS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Atrazine-15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Atrazine-15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339983#personal-protective-equipment-for-
handling-atrazine-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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